(E)-2-(((5-methylfuran-2-yl)methylene)amino)-4,5-diphenylfuran-3-carbonitrile
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Description
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as Schiff bases have been synthesized through reactions of 2-aminopyridine derivatives with 3-ethoxysalicylaldehyde under ultrasonic irradiation .Molecular Structure Analysis
The molecular structure of this compound is complex. It has been studied using techniques such as proton nuclear magnetic resonance (1HNMR), carbon-13 nuclear magnetic resonance (13CNMR), and Fourier-transform infrared (FTIR) spectroscopy .Scientific Research Applications
Applications in Organic Synthesis
Research has shown interest in the synthesis and functionalization of furan derivatives, including compounds similar to "(E)-2-(((5-methylfuran-2-yl)methylene)amino)-4,5-diphenylfuran-3-carbonitrile". For example, manganese(III) acetate has been utilized for oxidative cyclizations of 3-oxopropanenitriles with conjugated alkenes, leading to the synthesis of 4,5-dihydrofuran-3-carbonitriles containing heterocycles. This method demonstrates the compound's role in facilitating the formation of products with potential applications in material science and pharmaceutical research (Yılmaz, Uzunalioğlu, & Pekel, 2005).
Structural and Conformational Analysis
Conformational polymorphism has been studied in compounds structurally similar to "this compound". These studies reveal how slight variations in molecular conformation can lead to significant differences in physical properties, such as color and thermodynamic stability. Such insights are crucial for the development of new materials with tailored properties for use in technology and medicine (Yu et al., 2000).
Antimicrobial Activity
The antimicrobial activity of furan derivatives, including compounds related to the one , has been investigated. These studies are fundamental for the development of new antibacterial and antifungal agents, highlighting the potential of such compounds in addressing the growing concern of antibiotic resistance (Bhuiyan, Rahman, Hossain, Rahim, & Hossain, 2005).
Photochemistry and Polymorphism
The study of polymorphism, especially in compounds like 5-methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile, which shares structural features with "this compound", provides valuable information on the diversity of crystal forms. These findings are essential for pharmaceuticals, where different polymorphs of a drug can have drastically different solubility, stability, and bioavailability profiles (Chen, Guzei, & Yu, 2005).
Properties
IUPAC Name |
2-[(E)-(5-methylfuran-2-yl)methylideneamino]-4,5-diphenylfuran-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16N2O2/c1-16-12-13-19(26-16)15-25-23-20(14-24)21(17-8-4-2-5-9-17)22(27-23)18-10-6-3-7-11-18/h2-13,15H,1H3/b25-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPNAOMFZBIWBBO-MFKUBSTISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C=NC2=C(C(=C(O2)C3=CC=CC=C3)C4=CC=CC=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(O1)/C=N/C2=C(C(=C(O2)C3=CC=CC=C3)C4=CC=CC=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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